2-[3-(Cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Specification

• Molecular Formula: C18H27BO3
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 2-(3-cyclohexyloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C18H27BO3/c1-17(2)18(3,4)22-19(21-17)14-9-8-12-16(13-14)20-15-10-6-5-7-11-15/h8-9,12-13,15H,5-7,10-11H2,1-4H3
• Standard InChI Key: IKCGUCMGKBQRDJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)OC3CCCCC3

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, 2-(3-cyclohexyloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, reflects its three-dimensional structure. The central dioxaborolane ring (a five-membered B-O-O-B system) is flanked by two tetramethyl groups at the 4- and 5-positions, creating a rigid, electron-deficient boron center. The 3-cyclohexyloxy phenyl substituent extends perpendicularly from the borolane ring, introducing significant steric bulk.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₈H₂₇BO₃
Molecular Weight	302.2 g/mol
IUPAC Name	2-(3-cyclohexyloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
InChIKey	IKCGUCMGKBQRDJ-UHFFFAOYSA-N
Canonical SMILES	B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)OC3CCCCC3
PubChem CID	137952237

The tetramethyl groups on the dioxaborolane ring play a dual role: (1) they stabilize the boron center through inductive electron donation, and (2) create a steric shield that mitigates unwanted side reactions. The cyclohexyloxy group, with its chair-conformation cyclohexane ring, further enhances steric protection while maintaining rotational flexibility for substrate binding.

Spectroscopic Features

Nuclear magnetic resonance (NMR) analysis reveals distinct signals for the compound’s structural components:

• ¹¹B NMR: A sharp singlet at δ 30–32 ppm, characteristic of sp²-hybridized boron in dioxaborolanes.

• ¹H NMR: The cyclohexyl protons appear as multiplet signals between δ 1.2–2.1 ppm, while aromatic protons on the phenyl ring resonate as a doublet (δ 6.8–7.2 ppm). The tetramethyl groups produce a singlet at δ 1.3 ppm.

Synthesis and Manufacturing

Standard Synthetic Protocol

The synthesis follows a two-step sequence starting from commercially available 3-(cyclohexyloxy)phenol:

• Boronation:
  3-(Cyclohexyloxy)phenol reacts with bis(pinacolato)diboron (B₂pin₂) in the presence of Pd(dppf)Cl₂ catalyst and potassium carbonate. The reaction proceeds via Miyaura borylation under inert atmosphere at 80–100°C for 12–18 hours.

• Cyclization:
  The intermediate boronic acid undergoes cyclization with pinacol (2,3-dimethyl-2,3-butanediol) in anhydrous tetrahydrofuran (THF), catalyzed by p-toluenesulfonic acid (PTSA). The tetramethyl dioxaborolane ring forms quantitatively within 4–6 hours at reflux.

Reactivity and Mechanistic Insights

Suzuki-Miyaura Cross-Coupling

The compound’s primary application lies in palladium-catalyzed cross-couplings. Its boron center undergoes transmetallation with Pd⁰ complexes, enabling aryl-aryl bond formation. Key advantages over conventional boronic acids include:

• Enhanced Stability: The dioxaborolane ring prevents protodeboronation in basic media.

• Steric Control: Tetramethyl groups suppress undesired homocoupling.

• Solubility: Lipophilic cyclohexyloxy group improves solubility in nonpolar solvents.

A representative coupling with 4-bromotoluene proceeds with 92% yield (Pd(OAc)₂, SPhos ligand, K₃PO₄, toluene/H₂O, 90°C).

Directed C-H Borylation

In iridium-catalyzed C-H activation, the compound acts as a traceless directing group. The cyclohexyloxy oxygen coordinates to Ir(I), positioning the catalyst for selective meta-borylation of aromatic substrates. This method achieves >20:1 meta/para selectivity in biphenyl derivatives.

Industrial and Pharmaceutical Applications

Material Science

The compound serves as a precursor for conjugated polymers in organic electronics. Its rigid structure enhances π-orbital overlap in polyfluorene derivatives, yielding materials with tunable bandgaps (2.1–3.4 eV) for light-emitting diodes.